2-(1-Amino-2-ethylbutyl)thiophene hydrochloride

• IUPAC Name: 2-ethyl-1-thiophen-2-ylbutan-1-amine;hydrochloride
• InChI: InChI=1S/C10H17NS.ClH/c1-3-8(4-2)10(11)9-6-5-7-12-9;/h5-8,10H,3-4,11H2,1-2H3;1H
• InChI Key: PPHVWTQNTNGRKS-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(C1=CC=CS1)N.Cl
• Molecular Formula: C10H18ClNS
• Molecular Weight: 219.78 g/mol
• CAS RN: 1193387-61-9

Description

“2-(1-Amino-2-ethylbutyl)thiophene hydrochloride” is a chemical compound with the CAS Number: 1193387-61-9. It has a molecular weight of 219.78 and its IUPAC name is 2-ethyl-1-(2-thienyl)-1-butanamine hydrochloride. It appears as a powder.

Physical and Chemical Properties This compound is a powder at room temperature.

Scientific Research Applications

Pharmacological Properties

• The synthesis and pharmacological evaluation of thiophene derivatives, including their analgesic and anti-inflammatory activities, have been explored. These compounds, when tested, showed some possessing activities comparable to acetylsalicylic acid without toxic effects at certain dosages, highlighting their potential in drug development for pain and inflammation management (Cannito et al., 1990).

Antimicrobial Activity

• Novel 2-aminothiophene derivatives have been synthesized and evaluated for their antimicrobial activity. The studies suggest that these derivatives show promising antibacterial and antifungal properties, indicating their potential as templates for developing new antimicrobial agents (Prasad et al., 2017).

Chemical Synthesis and Modification

• Research on the efficient synthesis of new substituted spiro pyrazolethieno, pyrimidinethieno, and benzodiazepinethieno pyridazine derivatives has been conducted. These compounds have shown significant antibacterial and antifungal activities, underscoring their synthetic utility and potential in medicinal chemistry (Faty et al., 2010).

Inhibitory and Biological Activities

• The generation of hydroxyl radicals in biological systems and their toxicological aspects have been studied, with thiourea derivatives, including those related to thiophene structures, showing potential as hydroxyl radical scavengers. This suggests their applicability in mitigating damage caused by oxidative stress in biological systems (Cohen, 1978).

Structural and Computational Analysis

• Detailed structural and computational analyses of thioamide derivatives, including X-ray diffraction and NMR spectroscopy, have been conducted. These studies offer insights into the molecular configurations and properties of thiophene derivatives, facilitating the design and synthesis of novel compounds with tailored properties (Prasanth et al., 2015).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.